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Compound of Interest

Compound Name: (E)-dodec-2-enoate

Cat. No.: B1260609 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical properties of methyl

and ethyl (E)-dodec-2-enoate, compounds of interest in various scientific domains. The guide

further explores a relevant biological workflow involving a derivative of (E)-dodec-2-enoate,

offering insights for drug development professionals.

Physical Properties
The physical characteristics of (E)-dodec-2-enoate esters are crucial for their handling,

formulation, and application in research and development. The following tables summarize the

key physical properties for the methyl and ethyl esters of (E)-dodec-2-enoic acid.

Ethyl (E)-Dodec-2-Enoate
Property Value Conditions

Boiling Point 290.00 to 291.00 °C @ 760.00 mm Hg[1]

Melting Point Not available

Note: While an experimental melting point for ethyl (E)-dodec-2-enoate is not readily available

in the literature, the melting point of the saturated analog, ethyl dodecanoate, is -10 °C[2]. This

suggests that ethyl (E)-dodec-2-enoate is likely liquid at room temperature.
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Methyl (E)-Dodec-2-Enoate
Property Value Conditions

Boiling Point 271.00 to 273.00 °C @ 760.00 mm Hg[3]

Melting Point Not available

Experimental Protocols
The accurate determination of physical properties is fundamental in chemical research. Below

are detailed, standard methodologies for determining the boiling and melting points of

compounds such as (E)-dodec-2-enoate esters.

Boiling Point Determination (Thiele Tube Method)
This method is a common and accurate technique for determining the boiling point of a small

quantity of a liquid.

Apparatus:

Thiele tube

Thermometer

Capillary tube (sealed at one end)

Small test tube

Heating oil (e.g., mineral oil)

Bunsen burner or hot plate

Procedure:

A small amount of the liquid sample (e.g., ethyl (E)-dodec-2-enoate) is placed in the small

test tube.
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The capillary tube, with its open end downwards, is placed inside the test tube containing the

sample.

The test tube is attached to the thermometer, ensuring the sample is level with the

thermometer bulb.

The thermometer and test tube assembly are placed in the Thiele tube containing the

heating oil, ensuring the sample is fully immersed.

The side arm of the Thiele tube is gently heated. The shape of the Thiele tube allows for the

circulation of the oil, ensuring uniform heating.

As the temperature rises, a stream of bubbles will emerge from the open end of the capillary

tube.

The heating is stopped when a continuous stream of bubbles is observed.

The boiling point is the temperature at which the liquid just begins to enter the capillary tube

as the apparatus cools.

Melting Point Determination (Capillary Method)
This method is used to determine the melting point range of a solid substance.

Apparatus:

Melting point apparatus (e.g., Mel-Temp)

Capillary tubes (sealed at one end)

Solid sample

Procedure:

A small amount of the finely powdered solid sample is packed into the sealed end of a

capillary tube.

The capillary tube is placed in the heating block of the melting point apparatus.
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The sample is heated at a controlled rate.

The temperature at which the first drop of liquid appears is recorded as the beginning of the

melting range.

The temperature at which the entire solid has turned into a clear liquid is recorded as the end

of the melting range.

A pure substance will have a sharp melting point range (typically 1-2°C).

Biological Activity and Experimental Workflow
Recent studies have begun to explore the biological activities of derivatives of (E)-dodec-2-

enoic acid, highlighting their potential in drug development. A study on (E)-ethyl-12-cyclohexyl-

4,5-dihydroxydodec-2-enoate, a compound isolated from Heliotropium indicum, investigated its

gastroprotective effects[4][5]. The following diagram illustrates the experimental workflow used

to elucidate the mechanism of action of this compound.
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Caption: Experimental workflow to investigate the gastroprotective mechanism.

This workflow demonstrates a systematic approach to understanding the pharmacological

action of a novel compound. By using specific inhibitors (L-NAME for nitric oxide synthase,

indomethacin for cyclooxygenase, and N-ethylmaleimide for sulfhydryl groups), the study

concluded that the gastroprotective effect of the (E)-dodec-2-enoate derivative is not mediated

by the nitric oxide, prostaglandin, or sulfhydryl pathways[4][5]. This type of mechanistic study is

crucial in the early stages of drug discovery and development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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